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Compound of Interest

Compound Name: 2-Chloro-5-(oxiran-2-yl)pyridine

CAS No.: 288392-34-7

Cat. No.: B3257413

Get Quote

In the landscape of modern agrochemical development, the synthesis of potent and selective

insecticides is paramount for global crop protection. Among the most significant chemical

families are the neonicotinoids, a class of neuro-active insecticides inspired by the structure of

nicotine.[1] These compounds are valued for their systemic action and high efficacy against a

wide range of piercing-sucking insect pests.[1][2]

At the heart of many prominent neonicotinoid insecticides lies the 2-chloro-5-pyridinylmethyl

moiety. The synthesis of these vital agrochemicals is critically dependent on a key precursor: 2-

Chloro-5-chloromethylpyridine (CCMP).[3][4][5] While related structures such as 2-Chloro-5-
(oxiran-2-yl)pyridine represent potential synthetic equivalents, CCMP remains the most

extensively documented and industrially significant intermediate for producing insecticides like

Imidacloprid, Acetamiprid, and Thiacloprid.[4][5]

This comprehensive guide provides researchers, chemists, and drug development

professionals with detailed application notes and validated protocols for the use of CCMP in the

synthesis of neonicotinoid insecticides. We will explore the causality behind experimental

choices, provide step-by-step synthetic procedures, and illustrate the fundamental mechanism

of action that makes these molecules so effective.
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Physicochemical Properties and Safe Handling
Understanding the properties of CCMP is fundamental to its safe and effective use in the

laboratory. The compound is a crystalline solid that requires careful handling due to its

hazardous nature.[5][6]

Table 1: Properties of 2-Chloro-5-chloromethylpyridine (CCMP)

Property Value Source(s)

CAS Number 70258-18-3 [5]

Molecular Formula C₆H₅Cl₂N [3][5]

Molecular Weight 162.01 g/mol [3][5]

Appearance
Light yellow to colorless

crystalline solid
[5]

Melting Point 37-42 °C [5]

Boiling Point ~267 °C [5]

Solubility
Insoluble in water; Soluble in

organic solvents
[5]

Safety & Handling Protocol
Hazard Statement: Harmful if swallowed, causes severe skin burns, and serious eye damage.

[4] May cause an allergic skin reaction.

Personal Protective Equipment (PPE): Always handle CCMP inside a certified chemical fume

hood. Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and ANSI-approved safety

goggles and a face shield.[6]

Dispensing: As a solid with a low melting point, it can be carefully weighed. Avoid creating

dust. For reactions, it can be dissolved in an appropriate anhydrous solvent.

In case of Exposure:
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Skin Contact: Immediately remove all contaminated clothing and rinse the affected area

with copious amounts of water for at least 15 minutes.[6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Seek immediate medical attention.

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from

incompatible materials such as strong bases and oxidizing agents.[6]

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Do not allow the product to enter drains.[7]

Synthetic Workflow for Neonicotinoid Insecticides
The strategic importance of CCMP lies in its ability to act as a potent electrophile, allowing for

the straightforward introduction of the 2-chloro-5-pyridinylmethyl group into a nucleophilic

amine-containing scaffold. This is the cornerstone reaction for the assembly of most

neonicotinoids.
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Caption: General synthetic workflow from a precursor to the key intermediate CCMP and its

subsequent conversion to the insecticide Imidacloprid.

Experimental Protocols
The following protocols are detailed methodologies for the synthesis of CCMP and its

subsequent conversion to Imidacloprid.

Protocol 1: Synthesis of 2-Chloro-5-
chloromethylpyridine (CCMP)
This protocol describes the side-chain chlorination of 2-chloro-5-methylpyridine. This method

avoids the use of gaseous chlorine, which can be hazardous on a lab scale, by using

trichloroisocyanuric acid (TCCA) as the chlorinating agent.[4]

Materials:

2-Chloro-5-methylpyridine

Trichloroisocyanuric acid (TCCA)

Benzoyl peroxide (BPO) or AIBN (initiator)

Dichloromethane (DCM, anhydrous)

Saturated sodium bicarbonate solution

Saturated sodium sulfite solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a three-neck round-bottom flask equipped with a reflux condenser,

magnetic stirrer, and a nitrogen inlet, add 2-chloro-5-methylpyridine (1.0 eq). Dissolve it in

anhydrous dichloromethane.
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Addition of Reagents: Add TCCA (approx. 0.4-0.5 eq, as it contains multiple chlorine atoms)

and a catalytic amount of benzoyl peroxide (0.02 eq).

Causality Note: TCCA serves as a solid, easy-to-handle source of chlorine radicals upon

initiation. BPO acts as a radical initiator; upon heating, it generates phenyl radicals which

abstract a hydrogen from the methyl group of the substrate, initiating the chain reaction.

Reaction Execution: Heat the mixture to reflux (approx. 40°C for DCM) under a nitrogen

atmosphere. Monitor the reaction progress by TLC or GC-MS. The reaction may take several

hours.

Workup - Quenching: Once the starting material is consumed, cool the reaction mixture to

room temperature. Filter the solid cyanuric acid byproduct.

Workup - Washing: Transfer the filtrate to a separatory funnel. Wash the organic layer

sequentially with saturated sodium sulfite solution (to quench any remaining oxidant),

saturated sodium bicarbonate solution (to neutralize any HCl formed), and finally with brine.

Causality Note: The sulfite wash is crucial to remove any unreacted TCCA or other

oxidizing species. The bicarbonate wash removes acidic byproducts that could interfere

with purification or subsequent steps.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be purified by vacuum distillation or column

chromatography on silica gel to yield pure 2-chloro-5-chloromethylpyridine.

Protocol 2: Synthesis of Imidacloprid from CCMP
This protocol details the nucleophilic substitution reaction between CCMP and 2-

nitroiminoimidazolidine to form Imidacloprid.[8][9][10]

Materials:

2-Chloro-5-chloromethylpyridine (CCMP) (1.0 eq)

2-Nitroiminoimidazolidine (1.0-1.2 eq)
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Potassium carbonate (K₂CO₃, anhydrous, finely ground) (1.5-2.0 eq) or Sodium Hydride

(NaH)

Acetonitrile (anhydrous)

Phase-transfer catalyst (e.g., tetrabutylammonium chloride), optional[10]

Procedure:

Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add 2-

nitroiminoimidazolidine, anhydrous potassium carbonate, and anhydrous acetonitrile.

Substrate Addition: In a separate flask, dissolve CCMP in a small amount of anhydrous

acetonitrile.

Reaction Execution: Vigorously stir the suspension of the amine and base. Slowly add the

solution of CCMP dropwise to the suspension at room temperature. After the addition is

complete, heat the reaction mixture to reflux (approx. 82°C for acetonitrile).

Causality Note: Potassium carbonate is a mild base used to deprotonate the N-H of the

imidazolidine ring, making it a more potent nucleophile. Acetonitrile is a polar aprotic

solvent that effectively dissolves the reactants without interfering with the reaction. A

phase-transfer catalyst can be used to accelerate the reaction in a solid-liquid biphasic

system.[10] Heating increases the reaction rate.

Monitoring: Monitor the reaction by TLC until the CCMP is fully consumed (typically 4-8

hours).

Workup: Cool the reaction to room temperature and filter off the inorganic salts (K₂CO₃ and

KCl). Wash the solid filter cake with a small amount of acetonitrile.

Concentration: Combine the filtrates and remove the solvent under reduced pressure.

Purification: The resulting crude solid is often of high purity. It can be further purified by

recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure

Imidacloprid.
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Mechanism of Action: Targeting the Insect Nervous
System
Neonicotinoids exert their insecticidal effect by acting as agonists at the nicotinic acetylcholine

receptors (nAChRs) within the central nervous system of insects.[11][12] Their selectivity arises

because they bind with much higher affinity to insect nAChRs than to mammalian nAChRs.[2]

[12]

Binding: The neonicotinoid molecule binds to the nAChR on the postsynaptic membrane.[12]

The electronegative nitro- or cyano- group is crucial for this high-affinity binding to a specific

cationic subsite on the insect receptor.[2][12]

Channel Opening: This binding mimics the action of the natural neurotransmitter,

acetylcholine (ACh), causing the receptor's associated ion channel to open.

Ion Influx: The open channel allows an influx of sodium and calcium ions into the

postsynaptic neuron.[11]

Irreversible Stimulation: Unlike acetylcholine, which is rapidly degraded by the enzyme

acetylcholinesterase (AChE), neonicotinoids are not easily broken down.[11] This leads to

persistent and irreversible activation of the nAChRs.

Paralysis and Death: The continuous firing of the neurons leads to overstimulation, followed

by nerve blockage, paralysis, and ultimately, the death of the insect.[11][12]

Synaptic Cleft

Postsynaptic Neuron Membrane Postsynaptic Neuron

Neonicotinoid
(e.g., Imidacloprid)

Insect Nicotinic
Acetylcholine Receptor (nAChR)

Binds with
high affinity Ion Channel Opens
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Change Na⁺/Ca²⁺ Influx
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Caption: Mechanism of action of neonicotinoid insecticides at the insect nAChR synapse.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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